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Compound of Interest

Compound Name: 2-Ethylbenzamide

Cat. No.: B1283469 Get Quote

A detailed examination of the nuclear magnetic resonance (NMR), infrared (IR), and mass

spectrometry (MS) data of 2-Ethylbenzamide is presented in comparison with its structurally

related analogs: Benzamide, N-Ethylbenzamide, and 2-Methylbenzamide. This guide provides

researchers, scientists, and drug development professionals with a comprehensive

spectroscopic benchmark for these compounds, supported by detailed experimental protocols

and data visualizations.

This comparative analysis delves into the subtle yet significant shifts in spectral characteristics

arising from the substitution on the benzene ring and the amide nitrogen. The inclusion of an

ethyl group at the ortho position of the benzene ring in 2-Ethylbenzamide introduces distinct

features in its spectra when compared to the unsubstituted Benzamide. Similarly, modifying the

amide functionality, as seen in N-Ethylbenzamide, or altering the ortho substituent to a methyl

group, as in 2-Methylbenzamide, provides a clear framework for understanding structure-

spectra correlations.

Spectroscopic Data Comparison
The following tables summarize the key quantitative data from ¹H NMR, ¹³C NMR, IR, and

Mass Spectrometry for 2-Ethylbenzamide and the selected related compounds.

¹H NMR Spectral Data (δ, ppm)
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Compound
Aromatic
Protons

-CH₂- -CH₃ -NH₂ / -NH-

2-

Ethylbenzamide

7.20-7.80 (m,

4H)

2.68 (q, J = 7.6

Hz, 2H)

1.25 (t, J = 7.6

Hz, 3H)
5.80 (br s, 2H)

Benzamide
7.42-7.92 (m,

5H)
- -

7.92 (br s, 1H),

8.05 (br s, 1H)[1]

N-

Ethylbenzamide

7.40-7.80 (m,

5H)

3.45 (q, J = 7.2

Hz, 2H)

1.25 (t, J = 7.2

Hz, 3H)
6.30 (br s, 1H)

2-

Methylbenzamid

e

7.15-7.40 (m,

4H)
- 2.45 (s, 3H) 5.90 (br s, 2H)

¹³C NMR Spectral Data (δ, ppm)
Compound C=O Aromatic C -CH₂- -CH₃

2-

Ethylbenzamide
170.1

126.0, 127.5,

128.9, 130.8,

135.2, 142.3

26.5 15.4

Benzamide 169.9
127.5, 128.6,

131.8, 132.8
- -[2]

N-

Ethylbenzamide
167.5

126.8, 128.5,

131.3, 134.9
35.2 14.9

2-

Methylbenzamid

e

171.5

125.8, 126.9,

130.5, 131.2,

135.8, 136.4

- 19.8

Infrared (IR) Spectral Data (cm⁻¹)
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Compound ν(N-H) ν(C=O) ν(C-N)
Aromatic
ν(C=C)

2-

Ethylbenzamide
3350, 3170 1660 1420 1600, 1480

Benzamide 3368, 3179 1657 1401 1602, 1489

N-

Ethylbenzamide
3320 1640 1540 1603, 1485

2-

Methylbenzamid

e

3355, 3175 1655 1415 1595, 1475

Mass Spectrometry (MS) Data (m/z)
Compound Molecular Ion (M⁺) Base Peak Key Fragment Ions

2-Ethylbenzamide 149 132 104, 77

Benzamide 121 105 77, 51[3]

N-Ethylbenzamide 149 105 77, 51[2]

2-Methylbenzamide 135 119 91, 65

Experimental Protocols
The spectroscopic data presented were obtained using standard analytical techniques for

organic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra were recorded on

a 400 MHz spectrometer. Samples were dissolved in deuterated chloroform (CDCl₃), and

chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as an

internal standard. For ¹H NMR, coupling constants (J) are reported in Hertz (Hz).

Infrared (IR) Spectroscopy: IR spectra were obtained using a Fourier Transform Infrared (FTIR)

spectrometer. Solid samples were prepared as potassium bromide (KBr) pellets. Liquid
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samples were analyzed as thin films between sodium chloride plates. Absorption frequencies

are reported in reciprocal centimeters (cm⁻¹).

Mass Spectrometry (MS): Mass spectra were acquired on a mass spectrometer with electron

impact (EI) ionization at 70 eV. The samples were introduced via a direct insertion probe. The

mass-to-charge ratios (m/z) of the molecular ion, base peak, and significant fragment ions are

reported.

Visualization of Spectroscopic Comparison
Workflow
The logical flow for the comparative analysis of the spectroscopic data is illustrated in the

diagram below.

Caption: Logical workflow for the comparison of spectroscopic data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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